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Compound of Interest

Compound Name: Methyl Ferulate

Cat. No.: B103908 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of methyl ferulate (CAS No. 2309-07-1) in a laboratory setting. These procedures are

intended for researchers, scientists, and drug development professionals to ensure safe

operations and environmental compliance.

Immediate Safety and Hazard Identification
Methyl ferulate is classified with the following hazards:

Causes skin irritation (H315).[1][2]

Causes serious eye irritation (H319).[1][2]

May cause respiratory irritation (H335).[1][2]

It is crucial that all personnel handling this chemical are familiar with its hazard profile and

utilize appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE)
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Equipment Specification

Eye/Face Protection Safety glasses with side-shields or goggles.[3]

Hand Protection Chemically impermeable gloves (e.g., nitrile).[4]

Skin/Body Protection Laboratory coat.

Respiratory
Use only in a well-ventilated area or fume hood.

[3][4]

Step-by-Step Disposal Protocol
Disposal of methyl ferulate must be handled as hazardous chemical waste.[5][6][7] Do not

dispose of this chemical down the drain or in regular trash.[8]

Step 1: Waste Segregation and Collection
Proper segregation is critical to prevent dangerous chemical reactions.[9][10]

Solid Waste:

Collect pure methyl ferulate powder, contaminated weigh boats, pipette tips, and other

contaminated consumables in a dedicated hazardous waste container.[8]

This container should be made of a compatible material (plastic is preferred) and have a

secure, screw-top lid.[7][9]

Liquid Waste:

Collect solutions containing methyl ferulate in a separate, leak-proof hazardous waste

container.[8]

Do not mix methyl ferulate solutions with other waste streams unless their compatibility is

confirmed.[8] For example, keep acidic and basic waste streams separate.[9]

Spill Cleanup Materials:
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In the event of a spill, use an inert absorbent material like vermiculite or sand for liquids.[8]

For solids, use dry cleanup methods to avoid generating dust.[11]

Collect all contaminated absorbent materials, gloves, and wipes and place them in the

designated solid hazardous waste container.[5][8]

Step 2: Container Management and Labeling
All hazardous waste must be properly contained and labeled to ensure safety and compliance.

[6][7]

Select a Container: Use a sturdy, chemically compatible container with a tightly fitting lid.[9]

[10][12] The original product container can be reused for its own waste.

Keep Closed: Waste containers must remain closed at all times, except when actively adding

waste.[5][6][7][9] A funnel left in the opening is not considered a closed container.

Label Immediately: Affix a "Hazardous Waste" label to the container as soon as the first drop

of waste is added.

List Contents: Clearly write the full chemical name ("Methyl Ferulate") and estimate the

concentration and total volume on the label. An accurate description is essential for safe

disposal by your institution's environmental health and safety (EHS) team.[6]

Step 3: Storage in a Satellite Accumulation Area (SAA)
Waste must be stored safely at or near its point of generation.[7][9]

Designate an SAA: Store the labeled waste container in a designated Satellite Accumulation

Area within your laboratory.

Use Secondary Containment: Place all liquid waste containers in a larger, chemically

resistant tray or bin to contain any potential leaks.[13]

Adhere to Limits: Be aware of institutional limits for waste accumulation in an SAA. While the

general limit is often 55 gallons, this applies to the entire lab's waste.[6][7] Schedule regular

pickups to avoid exceeding limits.
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Step 4: Arranging for Final Disposal
Request Pickup: Once the container is full or you are finished with the process, contact your

institution's EHS office (or equivalent department) to schedule a hazardous waste pickup.[6]

[7]

Documentation: Complete any required waste disposal forms or online requests as per your

institution's protocol.

Quantitative Data Summary
Parameter Value Source

CAS Number 2309-07-1 --INVALID-LINK--

Acute Toxicity (LD50)
1,189 mg/kg (Intraperitoneal,

mouse)
--INVALID-LINK--

SAA General Waste Limit 55 gallons --INVALID-LINK--[7]

SAA Acutely Toxic Waste Limit 1 quart (liquid) / 1 kg (solid) --INVALID-LINK--[7]

Methyl Ferulate Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of methyl ferulate waste in a laboratory setting.
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Caption: Workflow for the proper disposal of methyl ferulate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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